Cas no 61807-07-6 (1,4-Cyclohexadiene, 3-chloro-1,2,3,4,5,6,6-heptafluoro-)

1,4-Cyclohexadiene, 3-chloro-1,2,3,4,5,6,6-heptafluoro- structure
61807-07-6 structure
Product name:1,4-Cyclohexadiene, 3-chloro-1,2,3,4,5,6,6-heptafluoro-
CAS No:61807-07-6
MF:C6ClF7
MW:240.506025314331
CID:465597
PubChem ID:13115956

1,4-Cyclohexadiene, 3-chloro-1,2,3,4,5,6,6-heptafluoro- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Cyclohexadiene, 3-chloro-1,2,3,4,5,6,6-heptafluoro-
    • 3-chloro-1,2,3,4,5,6,6-heptafluorocyclohexa-1,4-diene
    • 3-chloroheptafluoro-1,4-cyclohexadiene
    • 61807-07-6
    • DTXSID60519224
    • Inchi: InChI=1S/C6ClF7/c7-5(12)1(8)3(10)6(13,14)4(11)2(5)9
    • InChI Key: WJAYJVIAEBUHEI-UHFFFAOYSA-N
    • SMILES: C1(=C(C(C(=C(C1(F)F)F)F)(F)Cl)F)F

Computed Properties

  • Exact Mass: 239.9577
  • Monoisotopic Mass: 239.9576748g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

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